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Compound of Interest

Compound Name: Acid Yellow 29 free acid

CAS No.: 34063-75-7

Cat. No.: B12814704

Get Quote

Executive Summary & Chemical Identity
Critical Verification: Before proceeding, verify your compound. There is frequent nomenclature

confusion in this class of dyes.

Target Compound: Acid Yellow 29[1][2]

CAS Number: 6359-91-7[1][2][3][4]

Color Index (C.I.): 18900[1][2]

Chemical Class: Pyrazolone Azo Dye (Anionic)

Note: Do not confuse with Metanil Yellow (Acid Yellow 36), which has different stability

profiles.

The Core Problem: Acid Yellow 29 relies on ionized sulfonate groups (

) for water solubility. Precipitation occurs when these groups are protonated (low pH), shielded
by high ionic strength (salting out), or bridged by divalent cations (hard water). This guide
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provides a self-validating protocol to maintain the dye in its soluble, anionic state.

The Solubility Matrix (Troubleshooting Guide)
Use this matrix to identify the root cause of precipitation in your current workflow.

Variable Critical Threshold
Mechanism of
Failure

Corrective Action

Solvent Quality
Conductivity > 5

µS/cm

Divalent Cation

Bridging:

and

ions bind to dye

sulfonates, forming

insoluble salts.

Must use deionized

(DI) or Milli-Q water.

Add 1mM EDTA if

hard water is

suspected.

pH Level pH < 3.5

Protonation: High

acidity protonates the

solubilizing sulfonate

group (

), rendering the

molecule hydrophobic.

Buffer solution to pH

6.0–8.0. Avoid strong

acids during

preparation.[5]

Ionic Strength > 150 mM Salt

Common Ion Effect:

High concentrations of

or

reduce the solubility

product (

) of the dye salt.

Desalt buffers or

reduce carrier salt

concentration.

Temperature < 20°C (during prep)

Thermodynamic Limit:

Solubility decreases

significantly at lower

temperatures, causing

crystal nucleation.

Prepare stock at

50°C. Store at RT. If

refrigerating, re-warm

and vortex before use.
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Standard Operating Procedure (SOP): Preparation
of Stable Stock
This protocol uses a "Pasting" technique to prevent the formation of hydrophobic aggregates

(clumps) that are difficult to hydrate later.

Reagents Required[5][6]
Acid Yellow 29 (CAS 6359-91-7)[1][2][3][4]

Solvent A: Deionized Water (Type I, 18.2 MΩ)

Solvent B: Ethanol (Optional co-solvent, HPLC Grade)

Syringe Filter: 0.22 µm PES (Polyethersulfone) - Do not use Nylon as it binds acid dyes.

Step-by-Step Protocol
Weighing: Weigh the required amount of Acid Yellow 29.

Target: For a 10 mM stock, weigh approx. 5.7 mg per mL (MW ≈ 569.97 g/mol ).

Pasting (The Critical Step):

Place powder in a chemically resistant tube.

Add 10% of the final volume using warm DI water (50°C).

Optional: If high concentration (>20 mM) is needed, replace this initial water with Ethanol.

Use a glass rod or vortex to create a smooth, lump-free paste.

Dilution:

Slowly add the remaining 90% of warm DI water while stirring/vortexing.

Do not add powder to a full volume of liquid; this causes "skinning" where the outer layer

hydrates and seals the dry inner powder.
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Equilibration:

Incubate at 50°C for 10 minutes to ensure thermodynamic equilibrium.

Allow to cool to room temperature (25°C).

Filtration:

Filter the solution through a 0.22 µm PES filter to remove micro-nucleation sites that could

trigger future precipitation.

Visualization: Solubilization Logic &
Troubleshooting
Figure 1: Solubilization Decision Tree
This logic tree guides you through the rescue of a precipitated solution.
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Precipitation Observed

Check Solvent Source
(Is it DI Water?)

Hard Water Detected
(Ca++/Mg++)

No

Check pH Level

Yes

Remake with DI Water
+ 1mM EDTA

pH < 4.0

Low

Check Concentration

Neutral

Adjust to pH 7.0-8.0
with dilute NaOH

> Solubility Limit

Yes

Filter (0.22 µm PES)

No

Add Co-solvent
(10% Ethanol/DMSO)

Click to download full resolution via product page

Caption: Troubleshooting logic for Acid Yellow 29 precipitation events.
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Frequently Asked Questions (FAQs)
Q1: Can I autoclave solutions of Acid Yellow 29? A: It is not recommended. Azo dyes can

undergo thermal degradation or hydrolysis of the sulfonate group at high temperatures and

pressures (

). Instead, prepare the solution using sterile water and filter-sterilize using a 0.22 µm PES
syringe filter.

Q2: My solution turned from yellow to red/violet. Is this precipitation? A: This is likely a pH

indicator shift, not just precipitation. Acid Yellow 29 acts as a pH indicator.[6] A shift to red/violet

indicates the solution has become highly acidic (protonation of the azo linkage).

Fix: Neutralize the solution with dilute NaOH. If the color returns to yellow and the turbidity

clears, it was a pH issue.

Q3: Can I use DMSO instead of Ethanol as a co-solvent? A: Yes. DMSO is an excellent solvent

for azo dyes. However, ensure your downstream application (e.g., cell culture or enzymatic

assay) can tolerate DMSO. Keep the final DMSO concentration below 0.1% for biological

assays if possible.

Q4: Why do you specify PES filters? Can I use Nylon? A: Nylon membranes are naturally

hydrophilic and contain amine and amide groups that can bind anionic dyes (like Acid Yellow

29) through electrostatic interactions, effectively removing your dye from the solution. PES

(Polyethersulfone) or PVDF are chemically inert regarding this interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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